Cas no 122320-73-4 (Rosiglitazone)

• Product Name: Rosiglitazone
• CAS No: 122320-73-4
• MF: C₁₈H₁₉N₃O₃S
• MW: 357.42676281929
• MDL: MFCD00871760
• CID: 63589
• PubChem ID: 253659589
• Update Time: 2026-03-02

Rosiglitazone Chemical and Physical Properties

Names and Identifiers

• 5-(4-(2-(Methyl(pyridin-2-yl)amino)ethoxy)benzyl)thiazolidine-2,4-dione
• 5-(4-[2-(METHYL-PYRIDIN-2-YL-AMINO)-ETHOXY]-BENZYL)-THIAZOLIDINE-2,4-DIONE
• AVANDIA
• ROSIGLITAZONE
• ROSIGLITAZONE HCL
• ROSIGLITAZONE HYDROCHLORIDE
• Rosiglitazone free base
• Rosiglitazone and its intermediates
• 5-[4-[2-(N-Methyl-N-(2-pyridyl)amino)ethoxy]benzylidine]-2,4-thiazolidinedione
• 5-[[4-[2-(methyl-pyridin-2-yl-amino)ethoxy]phenyl]methyl]thiazolidine-2,4-dione
• BRL 49653
• ROEIGLITAZONEMALEATE
• CHEM-2353
• 2,4-Thiazolidinedione, 5-[[4-[2-(methyl-2-pyridinylamino)ethoxy]phenyl]methyl]-
• 5-(4-(2-(Methyl(pyridin-2-yl)amino)ethoxy)-benzyl)thiazolidine-2,4-dione
• Rosiglitazone base
• Rosiglitazone(ROZ,BRL 49653)
• 5-[[4-[2-[methyl(pyridin-2-yl)amino]ethoxy]phenyl]methyl]-1,3-thiazolidine-2,4-dione
• BRL-49653
• Maleate
• 5-[[4-[2-(Methyl-2-pyridinylamino)ethoxy]phenyl]methyl]-2,4-thiazolidinedione
• 5-[[4-[2-(Methyl-2-pyridinylamino)ethoxy]-phenyl]methyl]-2,4-thiazolidine-dione
• [ "" ]
• ROSIGLIAZONE
• roiglitazone
• ROSIGLITAZONEHCL
• ROSIGLITAZONE 99%
• Rosiglitazone, >=98.5%
• Rosiglizole
• Rosiglitazone maleate
• rosiglitazone (Avandia)
• BRL49653
• rosiglitazonum
• rosiglitazona
• TDZ 01
• Avandaryl
• Rosiglitazone [INN:BAN]
• Avandamet
• Rosigilitazone
• 5-((4-(2-Methyl-2-(pyridinylamino)ethoxy)phenyl)methyl)-2,4-thiazolidinedione-2-butenedioate
• C18H19N3O3S
• YASAKCUCGLMORW-UH
• 2,4-Thiazolidinedione, 5-[[4-[2-(methyl-2-pyridinylamino)ethoxy]phenyl]methyl]- (9CI)
• HMS1922J11
• S2556
• Rosigltazone
• Spectrum3_000997
• CAS-122320-73-4
• AC-3459
• NCGC00095124-03
• Rosvel
• UNII-05V02F2KDG
• SW197573-6
• 5-[4-[2-(N-methyl-N-(2-pyridyl)amino)ethoxy]benzyl] thiazolidine-2,4-dione
• 5-[4-[2-(N-Methyl-N-(2-pyridyl)amino)ethoxy]benzyl]thiazolidine-2,4-dione
• 5-(4-{2-[methyl(pyridin-2-yl)amino]ethoxy}benzyl)-1,3-thiazolidine-2,4-dione
• SR-01000763023-12
• AB00698473_20
• Tox21_111434
• SB17326
• RGZ
• 5-[4-[2-(N-Methyl-N-(2-pyridyl)amino)ethoxy]benzyl]thiazolidine-2,4dione
• NCGC00095124-06
• KBioGR_001609
• ROSIGLITAZONE (MART.)
• 5-[4-[2-[N-methyl-N-(2-pyridyl)amino)ethoxy]benzyl]thiazolidine-2,4-dione
• NS00008920
• S00306
• BCP03047
• ROSIGLITAZONE [HSDB]
• ROSIGLITAZONE [MI]
• 2,4-Thiazolidinedione, 5-((4-(2-(methyl-2-pyridinylamino)ethoxy)phenyl)methyl)-
• HSDB 7555
• ROSIGLITAZONE [EMA EPAR]
• BRD-A97437073-001-04-9
• SCHEMBL14383595
• FT-0602578
• Gaudil (TN)
• AB00698473-19
• KBio2_007319
• Q424771
• NCGC00095124-04
• AB00698473_21
• 5-[[4-[2-(methyl-pyridin-2-ylamino)ethoxy]phenyl]methyl]-1,3-thiazolidine-2,4-dione
• NSC-758698
• HMS3884N08
• HMS2094O13
• 5-[4-[2-[Methyl(2-pyridyl)amino]ethoxy]benzyl]thiazolidine-2,4-dione
• 5-[[4-[2-(Methyl-2-pyridinylamino)e thoxy]phenyl]methyl]-2,4-thiazolidinedione
• SPBio_001142
• Gaudil
• Spectrum5_001464
• KBio2_002183
• ROSIGLITAZONE [MART.]
• SY031184
• HMS3649G08
• ROSIGLITAZONE (IARC)
• SR-01000763023
• CS-1088
• Rezult
• AB00698473_22
• BCP0726000232
• HMS3744M11
• NSC 758698
• SR-01000763023-5
• MFCD00871760
• AB00698473-18
• 5-(4-(2-(methyl(pyridin-2-yl)amino)ethoxy)benzyl)-1,3-thiazolidine-2,4-dione
• 122320-73-4
• Tox21_111434_1
• NCGC00095124-02
• BSPBio_002693
• KBioSS_002183
• AB00698473-17
• DTXCID5017131
• 5-((4-(2-(methyl-2-pyridinylamino)ethoxy)phenyl)methyl)-2,4-thiazolidinedione
• Spectrum_001703
• HMS3656K16
• ROSIGLITAZONE [VANDF]
• Spectrum2_001241
• 5-(4-(2-(N-METHYL-N-(2-PYRIDINYL)AMINO)ETHOXY)BENZYL)-2,4-THIAZOLIDINEDIONE
• Rosi
• BDBM50030474
• 05V02F2KDG
• Dioxopromethazinehydrochloride
• D08491
• DB00412
• Spectrum4_001125
• Q-201681
• ROSIGLITAZONE [IARC]
• 5-[[4-[2-(methyl-2-pyridinylamino) ethoxy]phenyl]methyl]-2,4-thiazolidinedione
• 5-[4-[2-[N-methyl-N-(2-pyridyl)amino]ethoxy]phenyl methyl]thiazolidine-2,4-dione
• NCGC00095124-08
• HB2556
• BRD-A97437073-001-03-1
• BRD-A97437073-001-02-3
• A10BG02
• (RS)-5-{4-[2-(Methyl-2-pyridylamino)ethoxy]benzyl}-2,4-thiazolidinedion
• 6P-065
• SCHEMBL5169
• ROSIGLITAZONE [INN]
• Pharmakon1600-01504263
• SR-01000763023-6
• KBio3_001913
• R0106
• NSC758698
• IDMB (1uM BRL49653, 1uM Dexamethasone, 0.5uM IBMX, 10ug/mL Insulin)
• Rosiglitazone (INN)
• HMS3871L03
• Rosiglitazone, >=98% (HPLC)
• HY-17386
• AB00698473-15
• BR164372
• NCGC00095124-05
• AKOS015894872
• NCGC00095124-01
• BCP9000017
• CHEBI:50122
• (+-)-5-(p-(2-(methyl-2-pyridylamino)ethoxy)benzyl)-2,4-thiazolidinedione
• GTPL1056
• 5-[[4-[2-(methyl-(2-pyridyl)amino)ethoxy]phenyl]methyl] thiazolidine-2,4-dione
• DTXSID7037131
• Rosiglitazon
• KBio2_004751
• SPECTRUM1504263
• (+/-)-5-[p-[2-(methyl-2-pyridylamino)ethoxy]benzyl]-2,4-thiazolidinedione
• AB00698473_23
• 1217260-35-9
• BRL 49653C
• CCG-39102
• 5-[(4-{2-[methyl(pyridin-2-yl)amino]ethoxy}phenyl)methyl]-1,3-thiazolidine-2,4-dione
• TDZ-01
• Rosiglitazone- Bio-X
• ROSIGLITAZONE [WHO-DD]
• BRD-A97437073-050-14-5
• O-De-Me, 2-O-B-D-galactopyranoside
• BRD-A97437073-050-13-7
• STL350047
• BRD-A97437073-003-14-4
• BRD-A97437073-001-08-0
• Rosiglitazone

• MDL： MFCD00871760
• Inchi： 1S/C18H19N3O3S/c1-21(16-4-2-3-9-19-16)10-11-24-14-7-5-13(6-8-14)12-15-17(22)20-18(23)25-15/h2-9,15H,10-12H2,1H3,(H,20,22,23)
• InChI Key： YASAKCUCGLMORW-UHFFFAOYSA-N
• SMILES： S1C(NC(C1CC1C=CC(=CC=1)OCCN(C)C1C=CC=CN=1)=O)=O
• BRN： 7082202

Computed Properties

• Exact Mass: 357.11500
• Monoisotopic Mass: 357.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 3.1
• Topological Polar Surface Area: 96.8

Experimental Properties

• Color/Form: Powder
• Density: 1.315
• Melting Point: 154.0 to 158.0 deg-C
• Boiling Point: 585.0±35.0 °C at 760 mmHg
• Flash Point: 307.6±25.9 °C
• Solubility: DMSO: ≥10mg/mL
• PSA: 96.83000
• LogP: 2.81970
• Merck: 8265
• Solubility: DMSO: ≥10mg/mL

Rosiglitazone Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：3280
• WGK Germany：3
• Hazard Category Code： R36/38: irritating to eyes and skin.
• Safety Instruction： S45-S28A-S20/21
• RTECS：XJ5813850
• Hazardous Material Identification：
• Risk Phrases：R36/38
• Packing Group：II
• Safety Term：6.1
• Packing Group：II
• Hazard Level：6.1
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers
• Pharmaceutical and Biochemical Products Medical Disease Classifications

Additional information on Rosiglitazone

Rosiglitazone and Its Significance in Modern Medicinal Chemistry

Rosiglitazone, a compound with the CAS number 122320-73-4, is a well-known pharmaceutical agent primarily utilized in the management of type 2 diabetes mellitus. As a thiazolidinedione derivative, it exerts its therapeutic effects by activating peroxisome proliferator-activated receptors (PPARs), particularly PPARγ. This mechanism of action has positioned Rosiglitazone as a cornerstone in the pharmacological arsenal against hyperglycemia, offering patients a means to improve insulin sensitivity and glucose control.

The development and application of Rosiglitazone have been accompanied by extensive research, both in clinical settings and academic laboratories. Recent studies have delved into the compound's molecular interactions, revealing insights into its binding affinity and downstream signaling pathways. These investigations have not only reinforced the understanding of Rosiglitazone's efficacy but also highlighted potential areas for therapeutic optimization.

One of the most significant advancements in the study of Rosiglitazone has been its role in modulating inflammatory pathways. Emerging research indicates that Rosiglitazone can attenuate chronic inflammation, a key factor in the pathogenesis of type 2 diabetes and its associated complications. This anti-inflammatory property has sparked interest in exploring its potential benefits beyond glucose regulation, such as in the management of cardiovascular diseases often comorbid with diabetes.

The pharmacokinetic profile of Rosiglitazone is another area where recent studies have provided valuable insights. Research has demonstrated that the compound exhibits a relatively short half-life, necessitating daily dosing regimens for optimal therapeutic effect. However, ongoing investigations are exploring strategies to enhance bioavailability and reduce dosing frequency, which could improve patient compliance and overall treatment outcomes.

Furthermore, the safety profile of Rosiglitazone has been a subject of intense scrutiny. While it has demonstrated efficacy in lowering blood glucose levels, concerns regarding potential cardiovascular risks have led to revised prescribing guidelines. Current research is focused on identifying subsets of patients who may derive greater benefits with minimal risk, thereby personalizing treatment approaches.

The synthetic chemistry behind Rosiglitazone also continues to evolve. Innovations in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving accessibility. These advancements are crucial for ensuring that patients worldwide can benefit from this important therapeutic agent without financial barriers.

In conclusion, Rosiglitazone remains a pivotal compound in the treatment of type 2 diabetes mellitus. Its ability to activate PPARγ and modulate inflammatory pathways underscores its multifaceted therapeutic potential. As research progresses, further refinements in its application are anticipated, leading to improved patient outcomes and a deeper understanding of its mechanisms of action.